2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C21H18ClN3OS/c22-17-8-6-16(7-9-17)19-13-25-18(14-27-21(25)24-19)12-20(26)23-11-10-15-4-2-1-3-5-15/h1-9,13-14H,10-12H2,(H,23,26)
• InChI Key: UIHYUWXEYZIUNP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CC2=CSC3=NC(=CN23)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H18ClN3OS
• Molecular Weight: 395.9 g/mol
• CAS No.: 897458-62-7

Description

2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(2-phenylethyl)acetamide is a useful research compound. Its molecular formula is C21H18ClN3OS and its molecular weight is 395.91. The purity is usually 95%.
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Scientific Research Applications

Cytotoxic Activity in Cancer Research

Compounds with the imidazo[2,1-b]thiazole scaffold, including the specific compound 2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(2-phenylethyl)acetamide, have been researched for their potential in cancer treatment. These compounds have shown cytotoxic activity against human cancer cell lines, such as HepG2 and MDA-MB-231, indicating their potential as inhibitors in cancer therapy (Ding et al., 2012).

Antibacterial and Antifungal Applications

Research has also been conducted on the antibacterial and antifungal properties of compounds derived from imidazo[2,1-b]thiazole. Studies have shown that certain derivatives exhibit significant activity against various bacterial and fungal strains, suggesting their use in treating infections (Güzeldemirci, Şatana, & Küçükbasmacı, 2013).

Anticonvulsant Activity

Some derivatives of imidazo[2,1-b]thiazole, including compounds similar in structure to this compound, have been investigated for their potential anticonvulsant activity. These studies indicate the possible use of these compounds in the treatment of seizures (Aktürk et al., 2002).

Potential in Enzyme Inhibition

These compounds have also been evaluated for their inhibitory effects on various enzymes, such as aldose reductase and α-glucosidase, which play critical roles in different physiological processes. This suggests their potential application in managing diseases related to these enzymes (Güzeldemirci, Cimok, Daş-Evcimen, & Sarıkaya, 2018; Koppireddi et al., 2014).

Spectroscopic and Quantum Mechanical Studies

Studies have also focused on the spectroscopic and quantum mechanical properties of these compounds. These studies provide insights into the electronic properties and potential photovoltaic efficiency of such compounds, which could be relevant in material science and nanotechnology applications (Mary et al., 2020).

Mechanism of Action

Target of Action

Similar compounds, such as imidazothiazole derivatives, have been known to exhibit a wide range of biological properties .

Mode of Action

It’s worth noting that imidazothiazole derivatives have been studied extensively for their antitumor activities . They are believed to modulate the immune system through various mechanisms, such as T-cell activation and proliferation .

Biochemical Pathways

Similar compounds have been shown to influence a variety of biochemical pathways related to immune response and cell proliferation .

Pharmacokinetics

The compound’s molecular weight, which can influence its bioavailability, is reported to be 26272 .

Result of Action

Similar compounds have shown broad-spectrum antiproliferative activity against various cell lines .